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Compound of Interest

Compound Name:
6-(4-Chlorophenyl)pyridine-2-

carbaldehyde

CAS No.: 61704-30-1

Cat. No.: B1601350

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the

synthesis of 6-(4-Chlorophenyl)pyridine-2-carbaldehyde. As Senior Application Scientists,

we have compiled this information based on established synthetic routes and common

challenges encountered in the laboratory.

Introduction
6-(4-Chlorophenyl)pyridine-2-carbaldehyde is a key intermediate in the synthesis of various

pharmaceutical compounds. Its successful and high-purity synthesis is crucial for drug

discovery and development programs. This guide focuses on two primary synthetic routes and

the common impurities that may arise, providing practical solutions to overcome these

challenges.

Synthetic Route 1: Suzuki Coupling Followed by
Formylation
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This route typically involves the palladium-catalyzed Suzuki-Miyaura cross-coupling of a di-

halogenated pyridine with 4-chlorophenylboronic acid, followed by a formylation step. A

common starting material for this route is 2,6-dibromopyridine.

Diagram of Synthetic Route 1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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